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Compound of Interest

Compound Name: Nbd-X, SE

Cat. No.: B115780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the storage, shelf life, and experimental

applications of NBD-X, SE (Succinimidyl 6-((7-nitrobenzo[c][1][2][3]oxadiazol-4-

yl)amino)hexanoate), a widely used amine-reactive fluorescent probe. The information

presented here is intended to assist researchers in the proper handling and utilization of this

reagent for consistent and reliable experimental outcomes.

Shelf Life and Storage Conditions
Proper storage of NBD-X, SE is critical to maintain its reactivity and fluorescence properties.

The following tables summarize the recommended storage conditions and shelf life based on

information from various suppliers.

Table 1: Storage Conditions for Solid NBD-X, SE
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Parameter Recommended Condition Source

Long-Term Storage -20°C [1][2]

Short-Term Storage +4°C

Shipping Condition Ambient or with blue ice

Handling Advice

Protect from light and

moisture. Store under

desiccating conditions.

Table 2: Shelf Life of NBD-X, SE

Form Storage Condition Shelf Life Source

Solid
-20°C, protected from

light and moisture

At least 2 years from

date of receipt

In Solvent (e.g.,

DMSO)

-80°C, protected from

light
Up to 6 months

In Solvent (e.g.,

DMSO)

-20°C, protected from

light
Up to 1 month

Experimental Protocols
NBD-X, SE is a valuable tool for fluorescently labeling biomolecules containing primary amine

groups, such as proteins, antibodies, and peptides. The succinimidyl ester (SE) moiety reacts

with primary amines to form a stable amide bond.

General Protein and Antibody Labeling Protocol
This protocol provides a general guideline for labeling proteins and antibodies with NBD-X, SE.

Optimization may be required for specific proteins and applications.

Materials:

Protein or antibody of interest in an amine-free buffer (e.g., PBS, pH 7.2-7.4)
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NBD-X, SE

Anhydrous dimethyl sulfoxide (DMSO)

1 M Sodium Bicarbonate, pH 8.5-9.5

Size-exclusion chromatography column (e.g., Sephadex G-25) or dialysis tubing

Procedure:

Prepare the Protein Solution:

Dissolve the protein or antibody in a suitable amine-free buffer at a concentration of 1-2

mg/mL.

If the buffer contains primary amines (e.g., Tris), dialyze the protein against PBS or a

similar amine-free buffer.

Prepare the NBD-X, SE Stock Solution:

Immediately before use, dissolve NBD-X, SE in anhydrous DMSO to a concentration of 1-

10 mg/mL. Vortex thoroughly to ensure complete dissolution.

Labeling Reaction:

Adjust the pH of the protein solution to 8.0-8.5 by adding a small volume of 1 M sodium

bicarbonate.

Add the NBD-X, SE stock solution to the protein solution while gently vortexing. The

optimal molar ratio of dye to protein should be determined empirically, but a starting point

of 10:1 to 20:1 (dye:protein) is recommended.

Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

Purification of the Labeled Protein:

Remove the unreacted NBD-X, SE and byproducts by passing the reaction mixture

through a size-exclusion chromatography column pre-equilibrated with the desired storage
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buffer.

Alternatively, the labeled protein can be purified by dialysis against a large volume of

buffer.

Characterization and Storage:

Determine the degree of labeling (DOL) by measuring the absorbance of the labeled

protein at 280 nm (for protein concentration) and ~466 nm (for NBD concentration).

Store the purified, labeled protein at 4°C for short-term storage or at -20°C or -80°C for

long-term storage, protected from light.

Peptide Labeling
The protocol for peptide labeling is similar to that for proteins, with adjustments for the smaller

molecular weight and potentially different solubility of the peptide. The purification step may

require alternative methods such as HPLC for smaller peptides.

Visualizations
NBD-X, SE Labeling Workflow
The following diagram illustrates the general workflow for labeling a biomolecule with NBD-X,
SE.
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Caption: General workflow for fluorescently labeling biomolecules with NBD-X, SE.

Amine-Reactive Labeling Chemistry
This diagram illustrates the chemical reaction between the succinimidyl ester of NBD-X, SE
and a primary amine on a biomolecule.
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Caption: Reaction of NBD-X, SE with a primary amine to form a stable conjugate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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